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Get Quote

Executive Summary: The Sesquiterpene Ionophore
Ferutinin is a daucane-type sesquiterpene ester isolated primarily from Ferula species (e.g.,

Ferula communis, Ferula hermonis). Unlike simple phytoestrogens that rely solely on receptor

binding, Ferutinin operates via a dual-mechanistic modality:

Ionophoric "Trojan Horse" Action: It integrates into lipid bilayers to facilitate electrogenic Ca²⁺

transport, leading to mitochondrial overload and apoptosis in neoplastic cells.

Receptor & Epigenetic Modulation: It acts as a high-affinity agonist for Estrogen Receptor

alpha (ERα) and an agonist/antagonist for ERβ, while simultaneously driving osteogenic

differentiation through epigenetic regulation of the Wnt/β-catenin pathway.

This guide details the molecular causality of these pathways, supported by quantitative data

and validated experimental workflows.

Part 1: Molecular Pharmacology & Estrogen
Receptor Selectivity
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Ferutinin functions as a potent phytoestrogen.[1][2] Its structural conformation allows it to bind

ERs with affinities surpassing that of Tamoxifen, a standard Selective Estrogen Receptor

Modulator (SERM).

Quantitative Binding Profile
The following table summarizes the binding affinity (IC50) of Ferutinin compared to

endogenous estradiol and synthetic modulators.

Compound Target Receptor
IC50 (Binding
Affinity)

Functional
Outcome

Ferutinin ERα 33.1 nM
Agonist (Proliferative

in ERα+ tissues)

Ferutinin ERβ 180.5 nM
Agonist/Antagonist

(Tissue-dependent)

Estradiol (E2) ERα / ERβ ~0.1 - 1.0 nM Full Agonist

Tamoxifen ERα ~40 - 60 nM
Antagonist (Breast) /

Agonist (Uterus)

Mechanistic Insight: Ferutinin's high affinity for ERα explains its proliferative effects in MCF-7

breast cancer cells at low concentrations. However, at higher concentrations, the ionophoric

toxicity overrides this proliferative signal, triggering cell death.

Part 2: The Mitochondrial Apoptosis Pathway
(Cancer Target)
The primary cytotoxic mechanism of Ferutinin is its ability to act as a calcium ionophore. Due

to its lipophilic daucane skeleton, Ferutinin inserts into the inner mitochondrial membrane

(IMM).

Mechanism of Action[3][4][5][6][7][8][9][10][11][12]
Membrane Insertion: Ferutinin partitions into the lipid bilayer.
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Cation Transport: It facilitates the electrogenic influx of Ca²⁺ and Na⁺ into the mitochondrial

matrix, bypassing the highly regulated Mitochondrial Calcium Uniporter (MCU).

Permeability Transition: The massive Ca²⁺ overload triggers the opening of the Mitochondrial

Permeability Transition Pore (mPTP).[3]

Bioenergetic Collapse: mPTP opening dissipates the transmembrane potential (ΔΨm),

uncouples oxidative phosphorylation, and causes mitochondrial swelling.

Apoptosis Initiation: Rupture of the outer mitochondrial membrane releases Cytochrome c,

activating the caspase-9/caspase-3 cascade.

Visualization: Mitochondrial Signaling Pathway
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Figure 1: Ferutinin-induced mitochondrial apoptosis via calcium overload and mPTP opening.

[4]

Part 3: Osteogenic Differentiation via Wnt/β-
Catenin[3][4]
In non-neoplastic stem cells (e.g., Dental Pulp Stem Cells - DPSCs), Ferutinin promotes bone

formation.[5][6] This is not solely due to ER signaling but involves epigenetic remodeling.

Mechanism of Action[3][4][5][6][7][8][9][10][11][12]
Epigenetic Activation: Ferutinin induces H3K9 acetylation (H3K9ac) and H3K4 trimethylation

(H3K4me3) at the promoters of WNT3A and DVL3.[5][6]

Pathway Activation: Upregulation of Wnt3a ligand and Dishevelled-3 (Dvl3) inhibits the GSK-

3β destruction complex.

β-Catenin Translocation: Stabilized β-catenin accumulates in the cytosol and translocates to

the nucleus.[5]

Gene Transcription: β-catenin binds TCF/LEF factors, driving the expression of osteogenic

markers (RUNX2, COL1A1, OCN).

Visualization: Wnt/β-Catenin Activation Workflow
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Figure 2: Epigenetic upregulation of Wnt signaling by Ferutinin driving osteogenesis.

Part 4: Experimental Protocols for Validation
To ensure scientific integrity, the following protocols are designed to be self-validating systems.

They include internal controls to distinguish between Ferutinin's ionophoric toxicity and its

specific signaling effects.
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Protocol A: Validating Mitochondrial Depolarization (JC-
1 Assay)
Objective: Distinguish between specific mPTP opening and non-specific membrane damage.

Cell Preparation: Seed MCF-7 or Jurkat cells (1x10⁵ cells/well) in 96-well black-bottom

plates. Adhere for 24h.

Treatment Groups:

Negative Control: DMSO (0.1%).

Positive Control: FCCP (5 µM) - classic uncoupler.

Experimental: Ferutinin (range: 0.1 µM – 50 µM).

Validation Control: Ferutinin + Cyclosporin A (CsA, 5 µM). Note: If CsA fails to block

depolarization, the mechanism is likely massive biophysical membrane disruption rather

than regulated mPTP opening.

Staining:

Prepare JC-1 working solution (2 µM final concentration) in warm media.

Incubate cells for 30 min at 37°C, 5% CO₂.

Wash 2x with PBS.

Data Acquisition:

Measure Fluorescence:

Aggregates (Healthy): Ex/Em 535/590 nm (Red).

Monomers (Depolarized): Ex/Em 485/530 nm (Green).

Analysis: Calculate the Red/Green ratio. A decrease in ratio indicates ΔΨm loss.
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Protocol B: Verifying Wnt Pathway Epigenetic Activation
(ChIP-qPCR)
Objective: Confirm Ferutinin acts directly on chromatin structure at Wnt promoters.

Cross-linking: Treat DPSCs with Ferutinin (1 µM) for 24h. Fix with 1% formaldehyde for 10

min. Quench with glycine.

Lysis & Sonication: Lyse nuclei and sonicate chromatin to achieve fragment sizes of 200–

500 bp. Quality Check: Run 5 µL on agarose gel to verify fragment size.

Immunoprecipitation:

Incubate chromatin with antibodies against H3K9ac or H3K4me3.

Isotype Control: IgG (non-specific binding check).

DNA Purification: Reverse cross-links (65°C overnight), digest protein (Proteinase K), and

purify DNA.

qPCR Quantification:

Primers: Specific for WNT3A and DVL3 promoter regions.

Calculation: Express data as % Input.

Causality Check: Significant enrichment (>2-fold vs IgG) confirms epigenetic recruitment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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